(E)-4-(5-((1-(furan-2-ylmethyl)-2,5-dioxoimidazolidin-4-ylidene)methyl)furan-2-yl)benzenesulfonamide

• IUPAC Name: 4-[5-[(E)-[1-(furan-2-ylmethyl)-2,5-dioxoimidazolidin-4-ylidene]methyl]furan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C19H15N3O6S/c20-29(25,26)15-6-3-12(4-7-15)17-8-5-13(28-17)10-16-18(23)22(19(24)21-16)11-14-2-1-9-27-14/h1-10H,11H2,(H,21,24)(H2,20,25,26)/b16-10+
• InChI Key: RMHOZRAXXHEQGO-MHWRWJLKSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC=C(C=C4)S(=O)(=O)N)NC2=O
• Isomeric SMILES: C1=COC(=C1)CN2C(=O)/C(=C\C3=CC=C(O3)C4=CC=C(C=C4)S(=O)(=O)N)/NC2=O
• Molecular Formula: C19H15N3O6S
• Molecular Weight: 413.4 g/mol

Description

The compound appears to contain several structural motifs, including a furan ring, an imidazolidinone ring, and a benzenesulfonamide moiety. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Imidazolidinone is a type of organic compound containing an imidazole ring fused with a urea moiety. Benzenesulfonamide is a type of sulfonamide where the sulfonamide group is directly bonded to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific locations and orientations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the furan, imidazolidinone, and benzenesulfonamide moieties. Each of these groups can participate in various chemical reactions. For instance, furan rings can undergo reactions such as electrophilic substitution and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar sulfonamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Selective Electrochemical Hydrogenation

• .

Oxidative Esterification

• .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many sulfonamide compounds are used as antibiotics, where they inhibit the growth of bacteria by interfering with their ability to synthesize folic acid.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.